Cas no 2227702-92-1 ((1R)-3-amino-1-(2-methoxyphenyl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(2-methoxyphenyl)propan-1-ol
• CAS No: 2227702-92-1
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5777882
• PubChem ID: 28267208
• Update Time: 2025-08-05

(1R)-3-amino-1-(2-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1834138
• 2227702-92-1
• (1R)-3-amino-1-(2-methoxyphenyl)propan-1-ol

• Inchi： 1S/C10H15NO2/c1-13-10-5-3-2-4-8(10)9(12)6-7-11/h2-5,9,12H,6-7,11H2,1H3/t9-/m1/s1
• InChI Key： MBEOHFGQMAYWDP-SECBINFHSA-N
• SMILES： O[C@@H](C1C=CC=CC=1OC)CCN

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.5Ų

Additional information on (1R)-3-amino-1-(2-methoxyphenyl)propan-1-ol

Introduction to (1R)-3-amino-1-(2-methoxyphenyl)propan-1-ol (CAS No. 2227702-92-1)

(1R)-3-amino-1-(2-methoxyphenyl)propan-1-ol, also known by its CAS number 2227702-92-1, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a 2-methoxyphenyl group and an amino group attached to a propan-1-ol backbone. The chiral center at the 1-position imparts enantiomeric specificity, making it a valuable candidate for various biological and therapeutic applications.

The chemical structure of (1R)-3-amino-1-(2-methoxyphenyl)propan-1-ol can be represented as follows: the 2-methoxyphenyl group is attached to the first carbon of the propanol chain, while the amino group is attached to the third carbon. The (1R) configuration indicates that the chiral center at the first carbon has an R configuration, which is crucial for its biological activity and selectivity.

In recent years, (1R)-3-amino-1-(2-methoxyphenyl)propan-1-ol has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a serotonin receptor modulator. Serotonin receptors play a critical role in various physiological processes, including mood regulation, sleep, and appetite. Research has shown that (1R)-3-amino-1-(2-methoxyphenyl)propan-1-ol can selectively bind to certain serotonin receptor subtypes, potentially offering new avenues for treating conditions such as depression, anxiety, and sleep disorders.

Another significant area of research involves the compound's neuroprotective properties. Studies have demonstrated that (1R)-3-amino-1-(2-methoxyphenyl)propan-1-ol can exhibit neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. This makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of (1R)-3-amino-1-(2-methoxyphenyl)propan-1-ol have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. Its high bioavailability and low toxicity make it an attractive candidate for further clinical development.

In addition to its therapeutic potential, (1R)-3-amino-1-(2-methoxyphenyl)propan-1-ol has been explored for its synthetic utility in organic chemistry. The compound can serve as a versatile building block for the synthesis of more complex molecules with diverse biological activities. Its chiral nature allows for the preparation of enantiomerically pure compounds, which are often required in pharmaceutical applications.

The synthesis of (1R)-3-amino-1-(2-methoxyphenyl)propan-1-ol typically involves multi-step processes that ensure high enantiomeric purity. Common synthetic routes include asymmetric hydrogenation and enzymatic resolution methods. These methods have been optimized to achieve high yields and purity levels, making large-scale production feasible.

Recent advancements in analytical techniques have also contributed to our understanding of (1R)-3-amino-1-(2-methoxyphenyl)propan-1-ol. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely used to characterize the compound and monitor its purity during synthesis and formulation processes.

Clinical trials involving (1R)-3-amino-1-(2-methoxyphenyl)propan-1-ol are currently underway to evaluate its safety and efficacy in various therapeutic indications. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations and potential market approval.

In conclusion, (1R)-3-amino-1-(2-methoxyphenyl)propan-1-ol (CAS No. 2227702-92-1) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its favorable pharmacological properties, makes it a promising candidate for the development of novel therapeutics targeting serotonin receptors and neurodegenerative diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for future applications in healthcare.